2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester

• Molecular Formula: C17H24N4O2S
• Molecular Weight: 348.5 g/mol
• IUPAC Name: propan-2-yl 2-[[4-amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C17H24N4O2S/c1-11(2)23-14(22)10-24-16-20-19-15(21(16)18)12-6-8-13(9-7-12)17(3,4)5/h6-9,11H,10,18H2,1-5H3
• InChI Key: NERMGOLFRVSVAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)CSC1=NN=C(N1N)C2=CC=C(C=C2)C(C)(C)C
• Pictograms: Irritant

Description

2-[[4-amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester is a member of triazoles and an isopropyl ester.

Scientific Research Applications

Synthesis and Physical-Chemical Properties

• Synthesis and Toxicity Evaluation : Ethers of 2-(1,2,4-triazoles-3-iltio)acetic acids, including the specified compound, are synthesized and evaluated for their physical-chemical properties and acute toxicity. These compounds have shown a range of biological activities and are found to be practically non-toxic and low-toxic, with LD50 in the range of 525±51 mg/kg to 2250±200 mg/kg (Salionov, 2015).

• Creation of Biological Compounds : Derivatives of 1,2,4-triazole, like the specified compound, serve as a basis for manufacturing new native drugs, possibly competing with foreign drugs. The synthesis of such compounds involves various physical-chemical methods of analysis (Safonov, Panasenko, & Knysh, 2017).

Bioactivity and Applications

• Antimicrobial Activity : Certain derivatives of 1,2,4-triazole, like the compound , have been studied for antimicrobial activity. These derivatives exhibit moderate activity against a range of microbial strains (Danilchenko & Parchenko, 2017).

• Structural Analysis and Reactivity : Detailed molecular structure analysis, including X-ray diffraction and NMR techniques, is performed on triazolyl-indole derivatives. These studies help in understanding the molecular interactions and reactivity of such compounds (Boraei et al., 2021).

• Novel Compounds Synthesis : The synthesis of novel compounds, including derivatives of 1,2,4-triazole, is actively researched. These compounds are characterized using various spectroscopic methods and assessed for their potential biological activities, such as antimicrobial properties (Ünver et al., 2008).

• Fungicidal Activity : Some derivatives related to 1,2,4-triazole demonstrate significant fungicidal activity, indicating potential agricultural applications. Such compounds can inhibit specific fungi at relatively low concentrations (Mao, Song, & Shi, 2013).